(3,3-Difluoropyrrolidin-1-yl)-acetic acid hydrazide
Overview
Description
(3,3-Difluoropyrrolidin-1-yl)-acetic acid hydrazide, also known as DFPH, is an important compound that is used in a variety of scientific research applications. This compound belongs to a class of compounds known as hydrazides, which are characterized by the presence of a hydrazide group, containing two nitrogen atoms and one oxygen atom, linked to an organic acid. DFPH has a wide range of potential applications in the scientific research fields, including in the synthesis of organic compounds, as a catalyst for chemical reactions, and in the study of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Antimicrobial Activity
- Synthesis and Antimycobacterial Activity: Derivatives of acetic acid hydrazide, similar to (3,3-Difluoropyrrolidin-1-yl)-acetic acid hydrazide, have been synthesized and tested for their in vitro antimycobacterial activity. These compounds showed activity against strains of Mycobacterium tuberculosis and Mycobacterium avium (Mamolo et al., 2001).
Organic Synthesis and Structural Analysis
Synthesis and Characterization of Derivatives
The compound (7-Hydroxy-2-oxo-2H-chromen-4-yl)-acetic acid hydrazide, a derivative, was synthesized from its ethyl ester and hydrazine hydrate. This compound is a key intermediate for the synthesis of several new compounds, demonstrating the utility of acetic acid hydrazides in organic synthesis (Čačić et al., 2006).
Utility in Heterocyclic Compound Synthesis
The synthesis of (2,4-dioxo-1,4-dihydro-2H-quinazolin-3-yl)-acetic acid hydrazide has been described. This hydrazide was used to build various heterocycles, showcasing its utility in creating diverse molecular structures (Hassan et al., 2013).
Structural and Spectroscopic Investigations
A study focused on the structural and spectroscopic characteristics of derivatives, like (4,6-dimethyl-benzofuran-3-yl)-acetic acid hydrazide, using various spectroscopic methods and quantum chemical computations. This highlights the potential for using acetic acid hydrazides in material science (Khemalapure et al., 2020).
Antituberculosis and Antimicrobial Research
Antituberculosis Activity of Hydrazide Derivatives
New hydrazide derivatives have been synthesized and evaluated for antituberculosis activity, underscoring the significance of such compounds in developing new antimycobacterial agents (Kaplancıklı et al., 2008).
Synthesis and Antimicrobial Activities of Triazole Derivatives
The synthesis of new derivatives with triazole and [1,2,4]triazole rings, starting from similar hydrazides, and their antimicrobial activities have been explored, indicating the broad spectrum of biological activities of these compounds (Demirbas et al., 2004).
properties
IUPAC Name |
2-(3,3-difluoropyrrolidin-1-yl)acetohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11F2N3O/c7-6(8)1-2-11(4-6)3-5(12)10-9/h1-4,9H2,(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AQFOVRSVXBIOHF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1(F)F)CC(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11F2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3,3-Difluoropyrrolidin-1-yl)-acetic acid hydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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